Cas no 79440-31-6 (BENZENE, 4-(BROMOMETHYL)-1,2-DIETHOXY-)

• Product Name: BENZENE, 4-(BROMOMETHYL)-1,2-DIETHOXY-
• CAS No: 79440-31-6
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 3370755
• PubChem ID: 16227050
• Update Time: 2025-06-15

BENZENE, 4-(BROMOMETHYL)-1,2-DIETHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 4-(BROMOMETHYL)-1,2-DIETHOXY-
• 79440-31-6
• SCHEMBL7651768
• 4-(BROMOMETHYL)-1,2-DIETHOXYBENZENE
• AKOS000119310

• MDL： MFCD08444189
• Inchi： 1S/C11H15BrO2/c1-3-13-10-6-5-9(8-12)7-11(10)14-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： VVNSNXULBFLUQP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)OCC)OCC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on BENZENE, 4-(BROMOMETHYL)-1,2-DIETHOXY-

Comprehensive Analysis of BENZENE, 4-(BROMOMETHYL)-1,2-DIETHOXY- (CAS No. 79440-31-6)

BENZENE, 4-(BROMOMETHYL)-1,2-DIETHOXY- (CAS No. 79440-31-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated aromatic derivative features a unique combination of diethoxy and bromomethyl functional groups, making it a versatile building block for cross-coupling reactions and molecular modifications. Its structural properties align with the growing demand for high-purity synthetic intermediates in green chemistry applications.

Recent trends in sustainable chemical synthesis have amplified interest in compounds like 4-(BROMOMETHYL)-1,2-DIETHOXYBENZENE. Researchers are exploring its role in catalyzed C-C bond formation, particularly in Suzuki-Miyaura and Heck reactions, which are pivotal for developing bioactive molecules. The compound’s electron-rich benzene ring enhances its reactivity in electrophilic substitutions, addressing key challenges in selective functionalization—a hot topic in organic chemistry forums and AI-driven drug discovery platforms.

From an industrial perspective, BENZENE, 4-(BROMOMETHYL)-1,2-DIETHOXY- is gaining traction due to its compatibility with flow chemistry systems, a technique revolutionizing scalable production. Analytical studies highlight its stability under inert atmospheres, with HPLC purity thresholds exceeding 98%—a critical parameter for GMP-compliant manufacturing. These attributes respond to frequent search queries like "high-yield bromomethylation methods" and "diethoxybenzene derivatives applications".

Environmental considerations are integral to discussions about CAS 79440-31-6. Modern formulations emphasize atom economy and waste minimization, aligning with regulatory frameworks such as REACH. The compound’s potential in biodegradable polymer precursors has been noted in recent patents, coinciding with search trends for "eco-friendly aromatic compounds". This positions 4-(BROMOMETHYL)-1,2-DIETHOXYBENZENE as a candidate for green chemistry innovations.

Technological advancements in spectroscopic characterization (e.g., NMR and FT-IR) have refined quality control protocols for this compound. Peer-reviewed studies detail its distinct 1H-NMR signals at 3.7 ppm (OCH₂) and 4.5 ppm (CH₂Br), data frequently sought in chemical databases. Such precision supports its adoption in high-value fine chemicals, answering common queries like "NMR peaks for bromomethyl benzene derivatives".

In conclusion, BENZENE, 4-(BROMOMETHYL)-1,2-DIETHOXY- exemplifies the intersection of traditional organic synthesis and cutting-edge applications. Its multifaceted utility—from pharmaceutical scaffolds to material science—ensures continued relevance in both academic and industrial settings, while its evolving role in sustainable chemistry addresses contemporary scientific priorities.